(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide

• IUPAC Name: (2S)-2-amino-N-(1-benzylpiperidin-4-yl)-3-methylbutanamide
• InChI: InChI=1S/C17H27N3O/c1-13(2)16(18)17(21)19-15-8-10-20(11-9-15)12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,18H2,1-2H3,(H,19,21)/t16-/m0/s1
• InChI Key: YXZGUGXPETVYBC-INIZCTEOSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCN(CC1)CC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1CCN(CC1)CC2=CC=CC=C2)N
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide, also known as JNJ-42153605, is a novel and selective inhibitor of the dopamine transporter (DAT). DAT is a protein responsible for the reuptake of dopamine from the synaptic cleft, and its inhibition leads to increased dopamine levels in the brain. JNJ-42153605 has been studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide acts as a selective inhibitor of DAT, which leads to increased levels of dopamine in the brain. Dopamine is a neurotransmitter involved in various physiological processes, including movement, motivation, and reward. By inhibiting DAT, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide enhances dopamine signaling, which can have beneficial effects on cognitive function, mood, and behavior.
Biochemical and physiological effects:
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has been shown to increase dopamine levels in the brain, which can have various effects on behavior and physiology. In animal studies, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has been shown to improve cognitive function, reduce impulsivity and hyperactivity, and decrease cocaine self-administration. However, the long-term effects of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide on dopamine signaling and brain function are still not fully understood.

Advantages and Limitations for Lab Experiments

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has several advantages for use in lab experiments, including its high selectivity for DAT and its ability to increase dopamine levels in the brain. However, its potential side effects and long-term effects on brain function need to be carefully considered. Additionally, the synthesis of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide is complex and may not be suitable for large-scale production.

Future Directions

There are several future directions for research on (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide, including its potential use in treating various neurological and psychiatric disorders, its long-term effects on brain function, and its potential side effects. Additionally, further studies are needed to understand the mechanisms underlying its effects on dopamine signaling and brain function. Overall, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has shown promising results in preclinical studies and may have potential as a therapeutic agent for various disorders.

Scientific Research Applications

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has been extensively studied for its potential use in various neurological and psychiatric disorders, including attention deficit hyperactivity disorder (ADHD), depression, and substance abuse. In preclinical studies, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3-methyl-butyramide has shown promising results in improving cognitive function and reducing impulsivity and hyperactivity in animal models of ADHD. It has also been shown to reduce cocaine self-administration in rats, suggesting its potential use in treating substance abuse disorders.